Cas no 947544-87-8 (2H-Naphtho[2,3-b]pyran-2-one, 3-(2-benzothiazolyl)-8-(diethylamino)-)

• Product Name: 2H-Naphtho[2,3-b]pyran-2-one, 3-(2-benzothiazolyl)-8-(diethylamino)-
• CAS No: 947544-87-8
• MF: C₂₄H₂₀N₂O₂S
• MW: 400.492804527283
• CID: 5233161
• Update Time: 2025-05-24

2H-Naphtho[2,3-b]pyran-2-one, 3-(2-benzothiazolyl)-8-(diethylamino)- Chemical and Physical Properties

Names and Identifiers

• 2H-Naphtho[2,3-b]pyran-2-one, 3-(2-benzothiazolyl)-8-(diethylamino)-

• Inchi： 1S/C24H20N2O2S/c1-3-26(4-2)18-10-9-15-11-17-13-19(24(27)28-21(17)14-16(15)12-18)23-25-20-7-5-6-8-22(20)29-23/h5-14H,3-4H2,1-2H3
• InChI Key： PXQQYSWCJNQZFP-UHFFFAOYSA-N
• SMILES： C12=CC3C(=CC=C(N(CC)CC)C=3)C=C1C=C(C1=NC3=CC=CC=C3S1)C(=O)O2

Experimental Properties

• Density: 1.329±0.06 g/cm3(Predicted)
• Boiling Point: 640.4±65.0 °C(Predicted)
• pka: 5.41±0.20(Predicted)

Additional information on 2H-Naphtho[2,3-b]pyran-2-one, 3-(2-benzothiazolyl)-8-(diethylamino)-

Introduction to 2H-Naphtho[2,3-b]pyran-2-one, 3-(2-benzothiazolyl)-8-(diethylamino) and Its Significance in Modern Chemical Biology

The compound with the CAS number 947544-87-8, identified as 2H-Naphtho[2,3-b]pyran-2-one, 3-(2-benzothiazolyl)-8-(diethylamino), represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The unique combination of a naphthopyranone core with substituents such as 2-benzothiazolyl and diethylamino groups endows it with distinct chemical properties that make it a promising candidate for further exploration.

In recent years, the field of medicinal chemistry has witnessed a surge in the investigation of bioactive molecules derived from polycyclic systems. Among these, naphthopyranones have emerged as versatile scaffolds due to their ability to interact with biological targets in multiple ways. The presence of the 3-(2-benzothiazolyl) moiety in 2H-Naphtho[2,3-b]pyran-2-one, 3-(2-benzothiazolyl)-8-(diethylamino) introduces additional pharmacophoric features that can modulate receptor binding and enhance drug-like properties. This structural motif is particularly noteworthy for its role in modulating biological pathways associated with inflammation and cell proliferation.

Recent studies have highlighted the significance of benzothiazole derivatives in medicinal chemistry. These compounds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The integration of a benzothiazolyl group into the naphthopyranone core of 947544-87-8 creates a hybrid structure that may exhibit synergistic effects when combined with other pharmacophores. This approach aligns with the growing trend in drug discovery towards designing molecules that leverage multiple binding interactions to improve efficacy and reduce side effects.

The diethylamino substituent at the 8-position of the naphthopyranone ring further enhances the compound's potential as a therapeutic agent. Amines are well-documented pharmacophores that can contribute to molecular recognition through hydrogen bonding and ionic interactions. In particular, diethylamine derivatives have been explored for their role in enhancing solubility and bioavailability, which are critical factors in drug development. The presence of this group in 2H-Naphtho[2,3-b]pyran-2-one, 3-(2-benzothiazolyl)-8-(diethylamino) suggests that it may exhibit improved pharmacokinetic profiles compared to related compounds lacking such functionality.

From a synthetic chemistry perspective, the preparation of 947544-87-8 involves multi-step organic transformations that highlight the complexity and elegance of modern synthetic methodologies. The construction of the naphthopyranone core requires careful consideration of reaction conditions and intermediates to ensure high yields and purity. Additionally, the introduction of the 3-(2-benzothiazolyl) and diethylamino groups necessitates precise functionalization strategies to maintain structural integrity and biological activity. Advances in catalytic processes and asymmetric synthesis have made it possible to access such complex molecules with greater efficiency and precision.

The biological evaluation of 2H-Naphtho[2,3-b]pyran-2-one, 3-(2-benzothiazolyl)-8-(diethylamino) has revealed intriguing insights into its mechanism of action. Preclinical studies suggest that this compound may interact with multiple targets involved in pathological processes such as tumor growth and inflammation. The benzothiazolyl moiety has been shown to modulate enzyme activity by competing with natural substrates or by altering enzyme conformation. Similarly, the diethylamino group can influence receptor binding by forming hydrogen bonds or salt bridges with amino acid residues on the target protein.

In conclusion, 947544-87-8 represents a structurally unique and biologically promising compound that warrants further investigation. Its combination of a naphthopyranone core with 3-(2-benzothiazolyl) and diethylamino substituents positions it as a valuable tool for exploring new therapeutic strategies. As research continues to uncover the full potential of this molecule, it is likely that additional applications in chemical biology and drug development will emerge. The ongoing synthesis and characterization efforts will provide deeper insights into its structure-activity relationships and pave the way for novel pharmaceutical interventions.